Cas no 2228778-10-5 (1-ethynyl-1-2-(methylsulfanyl)ethylcyclopropane)

• Product Name: 1-ethynyl-1-2-(methylsulfanyl)ethylcyclopropane
• CAS No: 2228778-10-5
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 6012426
• PubChem ID: 165615739
• Update Time: 2025-06-12

1-ethynyl-1-2-(methylsulfanyl)ethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-1-2-(methylsulfanyl)ethylcyclopropane
• 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane
• EN300-1807441
• 2228778-10-5

• Inchi： 1S/C8H12S/c1-3-8(4-5-8)6-7-9-2/h1H,4-7H2,2H3
• InChI Key： XODWVOCDDGBCAU-UHFFFAOYSA-N
• SMILES： S(C)CCC1(C#C)CC1

Computed Properties

• Exact Mass: 140.06597156g/mol
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-ethynyl-1-2-(methylsulfanyl)ethylcyclopropane

Comprehensive Overview of 1-Ethynyl-1-[2-(Methylsulfanyl)ethyl]cyclopropane (CAS No. 2228778-10-5)

1-Ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane (CAS No. 2228778-10-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound features a cyclopropane ring, an ethynyl group, and a methylsulfanyl moiety, making it a versatile building block for synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its ability to serve as a precursor in the synthesis of more complex molecules.

One of the key reasons for the growing interest in 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane is its potential role in drug discovery. The cyclopropane ring is known for its ability to enhance the metabolic stability of pharmaceutical compounds, while the ethynyl group can facilitate click chemistry reactions, a popular topic in modern synthetic chemistry. Additionally, the methylsulfanyl group offers opportunities for further functionalization, making this compound a valuable asset in medicinal chemistry. Recent studies have explored its use in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

In the realm of materials science, 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane has shown promise as a monomer for the synthesis of advanced polymers. The presence of the ethynyl group allows for polymerization via alkyne-based reactions, which are highly efficient and selective. This has led to investigations into its use in creating high-performance materials with applications in electronics, coatings, and adhesives. The compound's ability to form stable, cross-linked networks makes it particularly appealing for industries seeking durable and lightweight materials.

Another area where 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane is gaining traction is in agrochemical research. The methylsulfanyl moiety is often associated with bioactive compounds that exhibit pesticidal or herbicidal activity. As the demand for environmentally friendly agrochemicals rises, this compound is being studied for its potential to contribute to the development of safer and more effective crop protection agents. Its unique structure allows for the design of molecules that target specific pests while minimizing harm to non-target organisms.

The synthesis of 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane typically involves multi-step organic reactions, including the formation of the cyclopropane ring and the introduction of the ethynyl and methylsulfanyl groups. Researchers have developed various protocols to optimize the yield and purity of this compound, with a focus on green chemistry principles to reduce environmental impact. Recent advancements in catalytic methods have further improved the efficiency of its production, making it more accessible for industrial applications.

From an SEO perspective, keywords such as "1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane," "CAS 2228778-10-5," and "cyclopropane derivatives" are frequently searched by professionals in the chemical and pharmaceutical industries. Additionally, long-tail keywords like "synthesis of 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane" and "applications of methylsulfanyl compounds" reflect the specific queries users are interested in. By addressing these topics, this article aims to provide valuable information that aligns with current search trends.

In conclusion, 1-ethynyl-1-[2-(methylsulfanyl)ethyl]cyclopropane (CAS No. 2228778-10-5) is a compound with immense potential across multiple industries. Its unique structural features, including the cyclopropane ring, ethynyl group, and methylsulfanyl moiety, make it a versatile and valuable tool for researchers and manufacturers alike. As scientific advancements continue to uncover new applications for this compound, its relevance in fields such as drug discovery, materials science, and agrochemicals is expected to grow significantly.